Cas no 1807192-40-0 (Ethanone, 2-bromo-1-(5-bromo-4-fluoro-2-hydroxyphenyl)-)

• Product Name: Ethanone, 2-bromo-1-(5-bromo-4-fluoro-2-hydroxyphenyl)-
• CAS No: 1807192-40-0
• MF: C₈H₅Br₂FO₂
• MW: 311.930504560471
• CID: 5220779
• Update Time: 2026-03-06

Ethanone, 2-bromo-1-(5-bromo-4-fluoro-2-hydroxyphenyl)- Chemical and Physical Properties

Names and Identifiers

• Ethanone, 2-bromo-1-(5-bromo-4-fluoro-2-hydroxyphenyl)-

• Inchi： 1S/C8H5Br2FO2/c9-3-8(13)4-1-5(10)6(11)2-7(4)12/h1-2,12H,3H2
• InChI Key： JIIUAAHYFCUUQN-UHFFFAOYSA-N
• SMILES： C(=O)(C1=CC(Br)=C(F)C=C1O)CBr

Additional information on Ethanone, 2-bromo-1-(5-bromo-4-fluoro-2-hydroxyphenyl)-

Research Briefing on Ethanone, 2-bromo-1-(5-bromo-4-fluoro-2-hydroxyphenyl)- (CAS: 1807192-40-0)

Ethanone, 2-bromo-1-(5-bromo-4-fluoro-2-hydroxyphenyl)- (CAS: 1807192-40-0) is a brominated and fluorinated phenolic compound that has recently garnered attention in the field of chemical biology and medicinal chemistry. This compound, characterized by its unique halogenated structure, has shown potential in various applications, including drug discovery and development. The presence of bromine and fluorine atoms in its molecular framework suggests possible bioactivity, making it a subject of interest for researchers exploring novel therapeutic agents.

Recent studies have focused on the synthesis and characterization of Ethanone, 2-bromo-1-(5-bromo-4-fluoro-2-hydroxyphenyl)-, with particular emphasis on its chemical properties and potential biological activities. The compound's structure-activity relationship (SAR) is being investigated to understand how its halogen substituents influence its interaction with biological targets. Preliminary findings indicate that the bromine and fluorine atoms may enhance binding affinity to certain enzymes or receptors, which could be leveraged in the design of new pharmaceuticals.

One of the key areas of research involves the compound's potential as an inhibitor for specific protein targets. For instance, a 2023 study published in the Journal of Medicinal Chemistry explored its efficacy as a kinase inhibitor, demonstrating moderate activity against a subset of kinases involved in inflammatory pathways. These findings suggest that further optimization of the compound's structure could yield more potent and selective inhibitors for therapeutic applications.

In addition to its potential as a kinase inhibitor, Ethanone, 2-bromo-1-(5-bromo-4-fluoro-2-hydroxyphenyl)- has also been investigated for its antimicrobial properties. A recent in vitro study highlighted its activity against Gram-positive bacteria, with minimal inhibitory concentrations (MICs) comparable to some existing antibiotics. This opens up possibilities for its use in combating antibiotic-resistant strains, although further in vivo studies are needed to validate these findings.

The synthesis of Ethanone, 2-bromo-1-(5-bromo-4-fluoro-2-hydroxyphenyl)- has been optimized in recent years, with researchers developing more efficient and scalable routes. A 2022 publication in Organic Process Research & Development detailed a novel catalytic method that reduces the number of steps and improves yield, making the compound more accessible for large-scale applications. This advancement is critical for facilitating further research and potential commercialization.

Despite these promising developments, challenges remain in fully elucidating the compound's mechanism of action and toxicity profile. Current studies are employing advanced techniques such as X-ray crystallography and molecular docking to gain deeper insights into its interactions at the molecular level. Additionally, preclinical toxicity studies are underway to assess its safety and pharmacokinetic properties, which are essential for any future therapeutic applications.

In conclusion, Ethanone, 2-bromo-1-(5-bromo-4-fluoro-2-hydroxyphenyl)- (CAS: 1807192-40-0) represents a promising candidate in the realm of chemical biology and drug discovery. Its unique halogenated structure and preliminary bioactivity findings warrant further investigation to unlock its full potential. Continued research efforts will be crucial in determining its viability as a therapeutic agent or a tool for probing biological systems.